Cas no 1310403-84-9 (4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine, HCl)

4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine, HCl is a boronic acid derivative featuring a pyridine core substituted with a chloro group and a cyclic boronate ester. The 5,5-dimethyl-1,3,2-dioxaborinane moiety enhances stability and solubility, making it suitable for Suzuki-Miyaura cross-coupling reactions. The hydrochloride salt form improves handling and storage stability. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in constructing heterocyclic scaffolds. Its rigid boronate structure offers improved reactivity and selectivity in palladium-catalyzed transformations. The electron-withdrawing chloro group further modulates the pyridine's electronic properties, facilitating diverse functionalization. This reagent is valuable for medicinal chemistry research, especially in developing kinase inhibitors and boron-containing therapeutics.

4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine, HCl structure

1310403-84-9 structure

Product Name:4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine, HCl

CAS No:1310403-84-9

MF:C₁₀H₁₄BCl₂NO₂

MW:261.940660953522

MDL:MFCD12198830

CID:5217198

Update Time:2026-03-06

4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine, HCl Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine hydrochloride
- 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine, HCl
- 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridinehydrochloride
- 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine HCl
- 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine,hydrochloride
- AT15428
- A894002
- 4-chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridin
- MDL： MFCD12198830
- Inchi： 1S/C10H13BClNO2.ClH/c1-10(2)6-14-11(15-7-10)8-5-13-4-3-9(8)12;/h3-5H,6-7H2,1-2H3;1H
- InChI Key： MDNNNTJUUDKULC-UHFFFAOYSA-N
- SMILES： ClC1C=CN=CC=1B1OCC(C)(C)CO1.Cl

Computed Properties

Exact Mass: 261.049
Monoisotopic Mass: 261.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4

Experimental Properties

PSA: 31.35000
LogP: 2.30520

4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine, HCl Pricemore >>

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